Cas no 391222-41-6 (N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide)

• Product Name: N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide
• CAS No: 391222-41-6
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 5940687
• PubChem ID: 5186092
• Update Time: 2025-09-23

N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide
• N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-naphthamide
• 2-Naphthalenecarboxamide, N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• AKOS002516004
• F0161-0128
• Oprea1_681560
• 391222-41-6
• CHEMBL4888970

• Inchi： 1S/C18H16N2OS/c21-17(14-10-9-12-5-1-2-6-13(12)11-14)20-18-19-15-7-3-4-8-16(15)22-18/h1-2,5-6,9-11H,3-4,7-8H2,(H,19,20,21)
• InChI Key： VIKJCNJTYCYUOC-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=NC2CCCCC=2S1)=O

Computed Properties

• Exact Mass: 308.09833431g/mol
• Monoisotopic Mass: 308.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• pka: 7.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides